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This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals on the best practices
and strategies for updating Human Phenotype Ontology (HPO) annotations over time.

Frequently Asked Questions (FAQS)

Q1: What are the primary strategies for updating HPO annotations?
Al: There are three primary strategies for updating HPO annotations:

e Manual Curation: This involves domain experts manually reviewing literature, clinical notes,
or patient records to extract and assign the most accurate and specific HPO terms. While
considered the gold standard for accuracy, it is time-consuming and labor-intensive.[1]

o Semi-automated Curation: This approach utilizes computational tools to assist human
curators. These tools can automatically extract potential HPO terms from text, which are then
reviewed and validated by an expert.[1][2] This significantly reduces manual effort while
maintaining high accuracy.[1][2]

o Automated Curation: This strategy relies on natural language processing (NLP) and machine
learning models to automatically extract and assign HPO terms from unstructured text
without human intervention. While efficient for large-scale annotation, the accuracy of these
methods can be a limitation.
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Q2: What are some common challenges encountered when updating HPO annotations?
A2: Researchers often face several challenges in keeping HPO annotations current:

e The Evolving Nature of the HPO: The HPO is continuously updated with new terms and a
more refined structure, which can make previously assigned terms obsolete or less precise.

e Incomplete Annotations: The current HPO annotations are known to be incomplete, with
many protein-phenotype associations yet to be identified. This sparsity of data can challenge
the accuracy of computational prediction tools.

o Semantic Complexity: The HPO contains many semantically similar terms, making it difficult
to choose the most accurate one, both for manual curators and automated tools.

e Time-Consuming Manual Curation: The process of manually curating HPO terms from
clinical texts is laborious and can be prone to subjective errors.

e Accuracy of Automated Tools: While automated tools can speed up the process, they may
lack the sensitivity to identify newer or less common HPO terms and can struggle to
differentiate between contextually distinct but similar terms. Large language models (LLMs)
have shown promise but can also "hallucinate" or generate incorrect HPO terms and IDs.

Q3: How can our team decide which annotation strategy is best for our project?
A3: The choice of annotation strategy depends on several factors:

e Scale of the Project: For large-scale annotation of extensive datasets, automated or semi-
automated approaches are more feasible.

e Required Accuracy: For clinical diagnostics and applications where high precision is critical,
manual or semi-automated curation is recommended.

» Available Resources: Manual curation requires significant investment in time and expert
personnel. Automated tools may require computational resources and expertise.

e Source of Data: The structure and quality of your source data (e.g., structured EHR data vs.
unstructured clinical notes) will influence the effectiveness of different tools.
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Troubleshooting Guides

Issue: Our automated annotation tool is producing a high number of irrelevant HPO terms.

o Possible Cause: The NLP model may not be sufficiently trained or optimized for the specific
type of clinical text you are analyzing. Dictionary-based approaches may also misinterpret
context.

e Troubleshooting Steps:

Refine the Input Text: Pre-process the clinical text to remove irrelevant sections and

[¢]

standardize terminology where possible.

o Utilize a Hybrid Approach: Combine the automated tool with a manual review step. Tools
like Doc2Hpo are designed for this kind of human-computer collaboration.

o Explore Different Tools: Different tools leverage different algorithms. Consider testing other
tools like PhenoTagger, PhenoBERT, or newer LLM-based approaches that might be
better suited to your data.

o Retrain or Fine-tune the Model: If using a machine learning-based tool, consider retraining
or fine-tuning the model on a manually curated dataset that is representative of your data.

Issue: Manual curation is taking too long and is creating a bottleneck in our workflow.
o Possible Cause: A purely manual workflow for large volumes of data is inherently slow.
e Troubleshooting Steps:

o Implement a Semi-automated Strategy: Introduce a tool like Doc2Hpo to pre-annotate the
text. This allows curators to focus on reviewing and correcting suggestions rather than
starting from scratch, significantly reducing the time required.

o Develop Standardized Curation Guidelines: Ensure all curators are following a consistent
set of guidelines for term selection to improve efficiency and consistency.

o Prioritize Phenotypes: If annotating for a specific disease, focus on the most relevant and
discriminating phenotypes first.
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Quantitative Data Summary

The following table summarizes a comparison of different HPO curation approaches,
highlighting the trade-offs between automation and accuracy.

Curation o Time per Note
Precision Recall F1 Score
Approach (seconds)
Manual Curation High High High ~250
Doc2Hpo-aided ) ) )
) High High High ~100
Curation
Fully Automated
Lower Moderate Lower <1
(MetaMap)
Automated with
Negation Moderate Moderate Moderate <1

Detection

Data adapted from an evaluation of Doc2Hpo. The exact performance metrics can vary based
on the dataset and specific tools used.

Experimental Protocols
Protocol 1: Manual HPO Annotation Workflow

This protocol outlines the steps for a rigorous manual curation of HPO terms from clinical
literature or patient records.

Methodology:

o Source Material Collection: Gather relevant clinical documents, such as published case
reports, clinical notes from electronic health records (EHRS), or detailed patient summaries.

o Expert Curation Team: Assemble a team of curators with expertise in the relevant clinical
domain and a thorough understanding of the HPO.
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» Phenotype Extraction: Carefully read the source material and highlight all phrases and
sentences that describe phenotypic abnormalities.

 HPO Term Mapping: For each extracted phenotype, search the official HPO database
(hpo.jax.org) to find the most specific and accurate HPO term. Utilize the HPO hierarchy to
navigate to the most appropriate term.

e Review and Consensus: A second curator should independently review the annotations. Any
discrepancies should be discussed and resolved by the curation team to reach a consensus.

o Data Entry: Record the final HPO terms, along with supporting evidence (e.g., the specific
text snippet from the source document), in a structured format (e.g., a spreadsheet or a
dedicated database).

Protocol 2: Semi-automated HPO Annotation using
Doc2Hpo

This protocol describes a more efficient workflow that leverages the Doc2Hpo web application
for semi-automated curation.

Methodology:

Access Doc2Hpo: Navigate to the Doc2Hpo web application. For sensitive data, a local
installation is recommended.

« Input Clinical Text: Copy and paste the unstructured clinical text into the input field of the
application.

» Automated Annotation: Doc2Hpo will automatically process the text and highlight potential
clinical entities, mapping them to corresponding HPO terms.

e Manual Review and Refinement: The curator reviews the automatically generated
annotations. They can:

o Accept: Confirm the suggested HPO term.

o Reject: Remove an incorrect annotation.
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o Modify: Search for a more accurate or specific HPO term to replace the suggestion.

o Add: Manually annotate phenotypes that the tool may have missed.

o Export HPO Terms: Once the review is complete, the final list of curated HPO terms can be
exported for further analysis.
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Caption: Workflow for updating HPO annotations using different strategies.
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Caption: A typical semi-automated HPO annotation workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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